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Compound of Interest

Compound Name: GR148672X

Cat. No.: B1672118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation of GR148672X, a potent inhibitor

of triacylglycerol hydrolase/carboxylesterase 1 (TGH/CES1), for use in both in vitro and in vivo

studies. The following guidelines are based on the known chemical properties of GR148672X
and established methodologies for similar small molecule inhibitors. Adherence to these

protocols will help ensure the accurate and reproducible use of this compound in experimental

settings.

Compound Information
GR148672X is a selective inhibitor of human TGH/CES1 with an IC50 value of 4 nM for the

human hepatic enzyme.[1] It is a valuable tool for studying lipid metabolism and has potential

applications in the development of therapeutics for metabolic diseases.

Table 1: Chemical and Physical Properties of GR148672X
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Property Value Reference

Formal Name

4,4,4-trifluoro-1-(2-

thienyl)-1,2,3-butanetrione, 2-

[(3-methylphenyl)hydrazone]

[1]

CAS Number 263890-70-6 [1]

Molecular Formula C₁₅H₁₁F₃N₂O₂S [1]

Formula Weight 340.3 g/mol [1]

Purity ≥98% [1]

Formulation A solid [1]

Storage -20°C [1]

Stability ≥ 4 years at -20°C [1]

Solubility Data
GR148672X is known to be soluble in dimethyl sulfoxide (DMSO).[1] For most in vitro

applications, DMSO is the recommended solvent for preparing stock solutions. The final

concentration of DMSO in the assay should be kept low (typically ≤1% v/v) to avoid affecting

enzyme activity.[2]

Table 2: Recommended Solvents and Stock Concentrations
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Application
Recommended
Solvent

Suggested Starting
Stock
Concentration

Maximum
Recommended
Final Solvent
Concentration

In VitroAssays
Dimethyl Sulfoxide

(DMSO)
10-50 mM ≤1% (v/v)

In VivoStudies

Vehicle to be

determined empirically

(e.g.,

DMSO/Cremophor/Sal

ine)

Formulation

dependent
N/A

Experimental Protocols
In Vitro Stock Solution Preparation
This protocol describes the preparation of a 10 mM stock solution of GR148672X in DMSO.

Materials:

GR148672X solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Analytical balance

Procedure:

Equilibrate: Allow the vial of GR148672X solid to warm to room temperature before opening

to prevent condensation.
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Weigh: Accurately weigh a small amount of GR148672X (e.g., 1 mg) into a microcentrifuge

tube.

Calculate Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM

concentration.

Volume (µL) = (Mass (mg) / 340.3 g/mol ) * (1 / 10 mmol/L) * 1,000,000 µL/L

Dissolve: Add the calculated volume of DMSO to the microcentrifuge tube containing the

GR148672X solid.

Mix: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(e.g., 37°C) may be applied if necessary to aid dissolution.

Store: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Preparation of Working Solutions for In Vitro Assays
This protocol describes the serial dilution of the DMSO stock solution for use in enzymatic

assays.

Materials:

10 mM GR148672X stock solution in DMSO

Assay buffer (e.g., 0.1 M Phosphate Buffered Saline, pH 7.4 or 0.1 M McIlvane buffer, pH

7.4)[2]

Microcentrifuge tubes or 96-well plates

Calibrated pipettes

Procedure:

Serial Dilutions: Prepare a series of dilutions of the 10 mM stock solution in DMSO to

generate the desired final concentrations for your assay.
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Final Dilution: Add a small volume of each DMSO dilution to the assay buffer to achieve the

final desired concentration of GR148672X. Ensure the final DMSO concentration in the

assay does not exceed 1% (v/v).[2] For example, add 1 µL of a 100X inhibitor stock in DMSO

to 99 µL of assay buffer.

Control: Prepare a vehicle control containing the same final concentration of DMSO as the

inhibitor-treated samples.

Signaling Pathways and Experimental Workflows
The following diagram illustrates a general workflow for preparing GR148672X for an in vitro

enzyme inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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